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Compound of Interest

Compound Name: Kushenol C

Cat. No.: B3030866

Essential Safety and Handling Guide for
Kushenol C

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This guide provides immediate, essential safety and
logistical information for handling Kushenol C, a prenylated flavonoid isolated from the roots of
Sophora flavescens.[1][2] Adherence to these procedures is critical for minimizing risk and
ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

Kushenol C is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[3] Therefore, appropriate personal protective equipment must be worn at all times
when handling this compound.

Recommended Personal Protective Equipment:
o Eye Protection: Safety goggles with side-shields are mandatory to prevent eye contact.[3]

» Hand Protection: Chemical-resistant protective gloves are required. For phenolic
compounds, neoprene or butyl rubber gloves are often recommended.[4][5][6] It is advisable
to double-glove, especially when handling concentrated solutions.[6]
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» Skin and Body Protection: An impervious lab coat or clothing that covers the body is
necessary.[3][6] For tasks with a higher risk of splashing, a butyl rubber or neoprene apron
should be worn.[5][6]

» Respiratory Protection: A suitable respirator should be used, especially when handling the
powder form or when there is a potential for aerosol formation.[3][4] Work should be
conducted in a well-ventilated area, preferably within a fume hood.[3][4]

Safe Handling and Storage

Handling:

Avoid inhalation, and contact with eyes and skin.[3]

Prevent the formation of dust and aerosols.[3]

Use only in areas with adequate exhaust ventilation.[3]

Do not eat, drink, or smoke when using this product.[3]

Wash skin thoroughly after handling.[3]

Storage:

Keep the container tightly sealed.[3]

Store in a cool, well-ventilated area.[3]

Protect from direct sunlight and sources of ignition.[3]

Recommended storage temperatures are -20°C for the powder and -80°C when in solvent.

[3]

Quantitative Safety Data Summary
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Parameter Value/information Source
CAS Number 99119-73-0 [3]
Molecular Formula C25H2607 [3]
Molecular Weight 438.47 [3]
o Category 4 (Harmful if
Acute Toxicity, Oral [3]
swallowed)

Category 1 (Acute and

Aquatic Toxicit 3

d Y Chronic) 3]
Storage (Powder) -20°C [3]
Storage (in Solvent) -80°C [3]

Emergency Procedures

First Aid:

 |If Swallowed: Call a POISON CENTER or doctor immediately if you feel unwell. Rinse
mouth.[3]

o Eye Contact: Remove contact lenses, locate an eye-wash station, and flush eyes
immediately with large amounts of water. Seek prompt medical attention.[3]

o Skin Contact: Rinse skin thoroughly with large amounts of water. Remove contaminated
clothing and shoes and consult a physician.[3] For phenolic compound exposure, immediate
and repeated wiping or irrigation with low-molecular-weight polyethylene glycol (PEG 300 or
400) is recommended.[5][7]

 Inhalation: Move the person to fresh air immediately.[3]

Spill Response: In the event of a spill, it is crucial to follow a clear and immediate action plan to
contain and clean up the material safely.
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Caption: Workflow for the safe cleanup of a Kushenol C spill.

Disposal

Dispose of the contents and container to an approved waste disposal plant.[3] Avoid release to
the environment and collect any spillage.[3] All solutions and stock materials of phenolic
compounds must be collected as chemical hazardous waste.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Kushenol
C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3030866#personal-protective-equipment-for-
handling-kushenol-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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